Cas no 3285-97-0 (1,3-dimethylanthracene-9,10-dione)

• Product Name: 1,3-dimethylanthracene-9,10-dione
• CAS No: 3285-97-0
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 917336
• PubChem ID: 344316
• Update Time: 2025-04-19

1,3-dimethylanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethylanthracene-9,10-dione
• 1,3-dimethyl-9,10-anthracenedione
• 1,3-dimethyl-9,10-anthraquinone
• 1,3-Dimethyl-anthrachinon
• 1,3-dimethyl-anthraquinone
• 1,3-dimethylanthrone
• 9.10-Dioxo-1.3-dimethyl-9.10-dihydro-anthracen
• 9.10-Dioxo-1.3-dimethyl-anthracen-dihydrid-(9.10)
• AC1L809Z
• NSC401169
• SureCN985103
• 1,3-dimethylanthraquinone
• AKOS024354828
• 3285-97-0
• NSC-401169
• SCHEMBL985103
• DTXSID80322398

• Inchi： 1S/C16H12O2/c1-9-7-10(2)14-13(8-9)15(17)11-5-3-4-6-12(11)16(14)18/h3-8H,1-2H3
• InChI Key： ADHYTCPJVXOAJX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=CC(C)=CC(C)=C21)=O

Computed Properties

• Exact Mass: 236.08376
• Monoisotopic Mass: 236.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 3.07880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones